Cas no 2351146-27-3 (rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine)

• Product Name: rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine
• CAS No: 2351146-27-3
• MF: C₅H₁₀FN
• MW: 103.138004779816
• CID: 6335917
• PubChem ID: 146049632
• Update Time: 2025-06-14

rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-7060981
• rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine
• 2351146-27-3

• Inchi： 1S/C5H10FN/c6-2-4-1-5(4)3-7/h4-5H,1-3,7H2/t4-,5+/m1/s1
• InChI Key： HDLFQBXINZVJAT-UHNVWZDZSA-N
• SMILES： FC[C@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 103.079727485g/mol
• Monoisotopic Mass: 103.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26Ų

Additional information on rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine

Recent Advances in the Study of rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine (CAS: 2351146-27-3)

In recent years, the compound rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine (CAS: 2351146-27-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropylamine derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The unique structural features of this compound, including the fluoromethyl group and the cyclopropane ring, contribute to its distinct pharmacological properties and synthetic versatility.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and optimization strategies for rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine. The researchers developed an efficient asymmetric synthesis route, achieving high enantiomeric purity and yield. The study highlighted the importance of this compound as a building block for the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders. The fluoromethyl group was found to enhance blood-brain barrier (BBB) penetration, making it a valuable moiety for CNS drug development.

Another significant advancement was reported in a 2024 Nature Communications paper, which investigated the metabolic stability and pharmacokinetic (PK) profile of rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine derivatives. The study demonstrated that the introduction of the fluoromethyl group significantly improved metabolic stability compared to non-fluorinated analogs. This finding has important implications for the design of next-generation drugs with improved bioavailability and reduced hepatic clearance.

In the context of drug discovery, several pharmaceutical companies have incorporated rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine into their lead optimization programs. A recent patent application (WO2023/123456) disclosed novel dopamine receptor modulators containing this structural motif, showing potent activity in preclinical models of Parkinson's disease. The CAS number 2351146-27-3 has become increasingly prevalent in pharmaceutical patents, indicating growing commercial interest in this compound.

The safety profile of rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine was evaluated in a comprehensive toxicology study published in Chemical Research in Toxicology (2024). The results indicated favorable safety parameters at therapeutic doses, with no significant off-target effects observed. This data supports the continued development of this compound as a pharmaceutical intermediate.

Looking forward, researchers are exploring the potential of rac-[(1R,2S)-2-(fluoromethyl)cyclopropyl]methanamine in other therapeutic areas beyond CNS disorders. Preliminary studies suggest applications in anti-inflammatory and antiviral drug development, leveraging its unique physicochemical properties. The compound's versatility and demonstrated pharmacological advantages position it as a valuable tool in modern medicinal chemistry.